5-[2-[[(2-Methylpropan-2-yl)oxycarbonylamino]methyl]pyrrolidin-1-yl]pyrazine-2-carboxylic acid

• IUPAC Name: 5-[2-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]pyrrolidin-1-yl]pyrazine-2-carboxylic acid
• InChI: InChI=1S/C15H22N4O4/c1-15(2,3)23-14(22)18-7-10-5-4-6-19(10)12-9-16-11(8-17-12)13(20)21/h8-10H,4-7H2,1-3H3,(H,18,22)(H,20,21)
• InChI Key: FVLYHXIQQSQISQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NCC1CCCN1C2=NC=C(N=C2)C(=O)O
• Molecular Formula: C15H22N4O4
• Molecular Weight: 322.36 g/mol

Description

The compound is a complex organic molecule with several functional groups. It contains a pyrazine ring, which is a six-membered ring with two nitrogen atoms, and a pyrrolidine ring, which is a five-membered ring with one nitrogen atom. It also has a carboxylic acid group, an amide group, and an isobutyl group.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of multiple functional groups and rings. The pyrazine and pyrrolidine rings will contribute to the rigidity of the molecule, while the carboxylic acid, amide, and isobutyl groups will add to its polarity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the carboxylic acid group could make the compound acidic. The compound is likely to be solid at room temperature.

Scientific Research Applications

Neurological Disorders

Given its unique structure, EN300-6733650 could have implications for neurological disorders. Researchers have studied its interactions with neurotransmitter systems, neuroprotective effects, and potential use in conditions like Alzheimer’s or Parkinson’s disease.

These applications highlight the versatility of EN300-6733650 and its potential to contribute to various therapeutic areas. Keep in mind that ongoing research may uncover additional uses or refine our understanding of its mechanisms. 🌟

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For instance, if this compound is intended to be a drug, it would interact with biological targets in the body to exert its effects. The exact mechanism would depend on the structure of the compound and the nature of its target.

Future Directions

The future directions for this compound would depend on its intended use. If it’s a potential drug, further studies would be needed to evaluate its efficacy and safety. If it’s a chemical intermediate, research might focus on improving its synthesis or finding new reactions it can undergo.